Cas no 478040-29-8 (4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide)

• Product Name: 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide
• CAS No: 478040-29-8
• CID: 4653152
• Update Time: 2025-06-29

4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-BENZOYL-N-(SEC-BUTYL)-1H-PYRROLE-2-CARBOXAMIDE
• 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide

4-Benzoil-N-(Butan-2-Yl)-1H-Pyrrole-2-Carboxamide: A Comprehensive Overview

4-Benzoil-N-(Butan-2-Yl)-1H-Pyrrole-2-Carboxamide (CAS No. 478040-29-8) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and potential bioactivity, has been the subject of extensive research in recent years. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and potential applications in drug development.

The molecular structure of 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide is characterized by a pyrrole ring substituted with a benzoyl group at the 4-position and an N-substituted butan-2-yl group. This combination of functional groups makes it a versatile molecule with potential applications in various therapeutic areas. Recent studies have highlighted its role as a promising candidate in the development of novel drugs targeting specific biological pathways.

One of the key aspects of this compound is its synthesis. Researchers have developed efficient methods to synthesize 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide, often employing multi-step reactions involving coupling agents and protecting groups. These methods have been optimized to improve yield and purity, making it more accessible for further studies. The synthesis process has been extensively documented in recent publications, showcasing advancements in organic chemistry techniques.

Biologically, 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide has demonstrated intriguing properties. Preclinical studies have indicated its potential as an inhibitor of certain enzymes and receptors, which could be beneficial in treating conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, recent research has shown that this compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

In addition to its enzymatic inhibitory effects, 4-benzoyl-N-(butan-2-yl)-1H-pyrrole-2-carboxamide has also been investigated for its ability to modulate cellular signaling pathways. Studies have revealed that it can influence the activity of transcription factors and kinases, which are critical for cell proliferation and apoptosis. These findings underscore its potential as a lead compound for developing targeted therapies.

The pharmacokinetic profile of 4-benzoyl-N-(butan-2-Yl)-1H-Pyrrole-2-Carboxamide is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is essential for determining its suitability as a drug candidate. Recent studies have provided insights into its bioavailability and metabolic stability, which are crucial for optimizing dosage regimens and formulation strategies.

Moreover, the toxicity profile of this compound has been evaluated in various preclinical models. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a safer option compared to existing drugs in certain therapeutic areas. These findings have further bolstered its potential as a viable candidate for clinical development.

In terms of applications, 4-benzoyl-N-(butan-2-Yl)-1H-Pyrrole-2-Carboxamide holds promise in several therapeutic domains. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, its role as an anticancer agent is being explored through studies targeting specific oncogenic pathways.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular interactions of 4-benzoyl-N-(butan-YL)-1H-Pyrrole-carboxamide with biological targets. Molecular docking studies have provided insights into its binding affinities and modes of action at atomic levels. These computational approaches have complemented experimental studies by aiding in the rational design of more potent analogs.

In conclusion, 4-benzoyl-N-(butan-YL)-1H-Pyrrole-carboxamide (CAS No 478040-X9-X) is a multifaceted compound with significant potential in drug discovery and development. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable asset in the arsenal of modern pharmacology. As research continues to unravel its full spectrum of applications, this compound is poised to make substantial contributions to the advancement of therapeutic interventions.